Cas no 2624-44-4 (Ethamsylate)

It is a white crystalline powder with a melting point of 125 ℃ (127-131 ℃). It is easily soluble in water, ethanol, slightly soluble in acetone, and insoluble in chloroform \ diethyl ether. It has hygroscopicity and is easy to deteriorate when exposed to light. It is odorless and tastes bitter. Etamsylate can reduce capillary permeability, enhance the function and adhesion of platelets, and promote the release of coagulation active substances from platelets, It can shorten the coagulation time and stop bleeding. It is used to prevent and treat bleeding before and after surgery and various vascular factors. It is effective for brain \ lung \ liver \ digestive tract \ urinary tract bleeding
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Ethamsylate structure

Product Name:Ethamsylate

CAS No:2624-44-4

Molecular Formula:C₁₀H₁₇NO₅S

Molecular Weight:263.3107

MDL:MFCD00867499

CID:43255

PubChem ID:253660744

Ethamsylate Properties

Names and Identifiers

- Etamsylate
- 1-hydroxy-4-oxo-2,5-cyclohexadiene-1-sulfonicacidcompd.withdiethylamine
- 2,5-dihydroxy-benzenesulfonicacicompd.withdiethylamine
- 2,5-dihydroxy-benzenesulfonicacicompd.withn-ethylethanamine(1:1)
- 2,5-dihydroxybenzenesulfonicacidcompd.withn-ethylethanamine
- 2,5-DihydroxybenzenesulfonicacidcompdwithN-ethylethanamine
- aglumin
- altodor
- ciclonamina
- 2,5-Dihydroxybenzenesulfonic acid N-ethylethanamine (1:1)
- 2,5-Dihydroxybenzenesulfonic acid - N-ethylethanamine (1:1)
- Benzenesulfonic acid,2,5-dihydroxy-,compd. with N-ethylethanamine
- Cyclonamine
- Diethylamine 2,5-Dihydroxybenzenesulfonate
- Ethamsylate
- 2,5-Dihydroxybenzenesulfonic acid N-ethylethanamine
- Dicynene
- Dicynone
- Eselin
- Ciclonamina [Italian]
- Etamsylatum [INN-Latin]
- Etamsilato [INN-Spanish]
- Ethamsylate [USAN]
- Benzenesulfonic acid, 2,5-dihydroxy-, compd. with N-ethylethanamine (1:1)
- MD 141
- 24YL531VOH
- E 141
- Diethylammonium 2,5-dihydroxybenzenesulfonate
- Diethylammonium cyclohexadien-4-ol-1-one-4-sulfonate
- Ethamsylate (USAN)
- Diidroxi-1,4-benzene
- AC-32031
- Etamsilato (INN-Spanish)
- F20533
- E-141
- HMS1571K11
- diethylamine 2,5-dihydroxy benzene sulfonate
- CHEMBL1514715
- CAS-2624-44-4
- E1145
- W-107184
- HBGOLJKPSFNJSD-UHFFFAOYSA-N
- AKOS005267176
- Etamsylatum (INN-Latin)
- NCGC00017041-02
- NCGC00017041-04
- SCHEMBL34303
- 2,5-Dihydroxybenzenesulfonic acid compound with diethylamine (1:1)
- DB13483
- CS-4630
- D01282
- UNII-24YL531VOH
- Etamsylate (JAN/INN)
- SW197271-3
- 2,5-Dihydroxybenzenesulfonic Acid N-Ethylethanamine Salt
- Q2000876
- ETAMSYLATE [JAN]
- AMY8982
- HMS3652I22
- SR-01000838306
- Nordihydrocapsaicin-d3
- Etamsylatum
- Etamsylate,(S)
- HMS2098K11
- Etamsilate
- EINECS 220-090-7
- FT-0668047
- 2624-44-4
- Diidroxi-1,4-benzenesulfonato-3-di-etilammonium [Italian]
- 2,5-Dihydroxybenzene- sulfonic Acid Diethylamine Salt
- KS-1169
- NS00083251
- Diidroxi-1,4-benzenesulfonato-3-di-etilammonium
- ETAMSILATE [WHO-DD]
- MFCD00867499
- A847477
- 2,5-dihydroxybenzenesulfonic acid;N-ethylethanamine
- s4152
- NCGC00017041-01
- Etamsilato
- HY-B1074
- BCP12254
- DTXSID4045559
- SR-01000838306-2
- CCG-221015
- Etamsylate [INN]
- Tox21_110752
- ETHAMSYLATE [MI]
- Etamsylate 100 microg/mL in Acetonitrile
- DTXCID2025559
- ETAMSYLATE (EP MONOGRAPH)
- ETAMSYLATE [MART.]
- ETAMSYLATE (MART.)
- B02BX01
- ETAMSYLATE [EP MONOGRAPH]
- HMS3715K11
- MD-141
- CHEBI:31563
- Diethylamine dobesilate
- N-[(4-Hydroxy-3-methoxyphenyl)methyl]-7-methyl-octanamide-d3; 7-Methyl-N-vanillyl-octanamide-d3; Norhydrocapsaicin-d3
- +Expand
- MDL： MFCD00867499
- InChIKey： HBGOLJKPSFNJSD-UHFFFAOYSA-N
- Inchi： 1S/C6H6O5S.C4H11N/c7-4-1-2-5(8)6(3-4)12(9,10)11;1-3-5-4-2/h1-3,7-8H,(H,9,10,11);5H,3-4H2,1-2H3
- SMILES： S(C1C([H])=C(C([H])=C([H])C=1O[H])O[H])(=O)(=O)O[H].N([H])(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H]

Computed Properties

Exact Mass: 263.08300
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 3
Monoisotopic Mass: 263.082743
Heavy Atom Count: 17
Complexity: 252
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
Topological Polar Surface Area: 115

Experimental Properties

LogP: 2.43200
PSA: 115.24000
Merck: 3722
Refractive Index: 1.5060 (estimate)
Boiling Point: 496.4°C at 760 mmHg
Melting Point: 128.0 to 132.0 deg-C
Flash Point: 254 °C
Color/Form: White crystals or crystalline powder
Density: 1.3441 (rough estimate)

Ethamsylate Security Information

RTECS：DB6145000
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：4°C, protect from light, stored under nitrogen
Signal Word：Warning
Toxicity：LD50 i.v. in mice, rats: 800, 1350 mg/kg (Esteve)
HazardClass：IRRITANT

Ethamsylate Customs Data

HS CODE：2921199090
Customs Data：

China Customs Code:
2922299090

Overview:

2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Summary:

2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Ethamsylate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB29940-100mg	Etamsylate	2624-44-4	99%(HPLC)	100mg	$17.00	2024-04-20
AK Scientific	H820-100mg	Etamsylate	2624-44-4	99% (HPLC)	100mg	$14	2023-09-15
AstaTech	F20533-1/G	ETAMSYLATE	2624-44-4	95%	1g	$132	2023-09-19
Key Organics Ltd	KS-1169-1MG	Etamsylate	2624-44-4	>97%	1mg	£36.00	2023-09-07
Matrix Scientific	059731-500mg	2,5-Dihydroxybenzenesulfonic acidN-ethylethanamine (1:1)	2624-44-4		500mg	$113.00	2023-09-11
MedChemExpress	HY-B1074-10mM*1mLinDMSO	Ethamsylate	2624-44-4	≥98.0%	10mM*1mLinDMSO	￥550	2023-05-05
S e l l e c k ZHONG GUO	S4152-50mg	Ethamsylate	2624-44-4	99.91%	50mg	¥797.44	2023-09-15
TRC	E889950-5mg	Ethamsylate	2624-44-4		5mg	$52.00	2023-05-18
AN HUI ZE SHENG Technology Co., Ltd.	B010289-5g	Ethamsylate	2624-44-4	97%	5g	￥30.00	2023-09-15
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.	C0422119467-1g	Ethamsylate	2624-44-4		1g	¥ 65.1	2024-07-20